Cas no 126869-09-8 (9,10-Anthracenedione,1,4-dihydroxy-2-[[3-(4-morpholinyl)propyl]amino]-)

• Product name: 9,10-Anthracenedione,1,4-dihydroxy-2-[[3-(4-morpholinyl)propyl]amino]-
• CAS No: 126869-09-8
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 1220945
• PubChem ID: 433916

9,10-Anthracenedione,1,4-dihydroxy-2-[[3-(4-morpholinyl)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-dihydroxy-2-[[3-(4-morpholinyl)propyl]amino]-
• NSC339583
• 1,4-Dihydroxy-2-[[3-(4-morpholinyl)propyl]amino]-9,10-anthracenedione
• 126869-09-8
• CHEMBL608553
• NSC-339583
• DTXSID301158142

• Inchi： InChI=1S/C21H22N2O5/c24-16-12-15(22-6-3-7-23-8-10-28-11-9-23)21(27)18-17(16)19(25)13-4-1-2-5-14(13)20(18)26/h1-2,4-5,12,22,24,27H,3,6-11H2
• InChI Key： RKTZEDQWXDOHSW-UHFFFAOYSA-N
• SMILES： C1COCCN1CCCNC2=CC(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O

Computed Properties

• Exact Mass: 382.15296
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.1